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Compound of Interest

Compound Name: CP-465022 maleate

Cat. No.: B560346 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation of stock

solutions of CP-465022 maleate, a potent and selective non-competitive antagonist of the α-

amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) receptor. Accurate preparation of

stock solutions is critical for ensuring the reliability and reproducibility of experimental results.

Introduction
CP-465022 is a valuable research tool for investigating the role of AMPA receptors in various

physiological and pathological processes within the central nervous system. As a non-

competitive antagonist, it inhibits AMPA receptor-mediated currents, making it a subject of

interest in studies of neuroprotection and seizure disorders.[1][2][3][4] Due to its hydrophobic

nature, CP-465022 maleate is practically insoluble in aqueous solutions, necessitating the use

of an organic solvent for the preparation of stock solutions. Dimethyl sulfoxide (DMSO) is the

recommended solvent for this purpose.

Quantitative Data Summary
The following table summarizes the key quantitative data for CP-465022 maleate and its

solubility.
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Parameter Value Reference

Molecular Formula C₃₀H₂₈ClFN₄O₅ [2]

Molecular Weight 579.02 g/mol [2]

Recommended Solvent Dimethyl sulfoxide (DMSO)

Storage of Solid Compound
Store at -20°C for long-term

storage.
[5]

Storage of Stock Solution

Aliquot and store at -20°C or

-80°C. Avoid repeated freeze-

thaw cycles.

[5][6]

Experimental Protocol: Preparing a 10 mM Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of CP-465022 maleate in

DMSO. Adjust the quantities accordingly to prepare stock solutions of different concentrations.

Materials:

CP-465022 maleate powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or vials (amber or covered in foil)

Calibrated analytical balance

Calibrated micropipettes

Vortex mixer

Water bath sonicator (optional)

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
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Procedure:

Equilibration: Allow the vial of CP-465022 maleate powder and the DMSO to come to room

temperature before opening to prevent condensation of moisture.

Weighing: Tare a clean, dry microcentrifuge tube on the analytical balance. Carefully weigh

out the desired amount of CP-465022 maleate. For example, to prepare 1 mL of a 10 mM

stock solution, weigh out 5.79 mg of the compound.

Calculation: Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight (

g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 579.02 g/mol = 5.79 mg

Dissolution: a. Add the appropriate volume of DMSO to the tube containing the weighed

compound. For a 10 mM solution with 5.79 mg of compound, add 1 mL of DMSO. b. Tightly

cap the tube and vortex thoroughly for 1-2 minutes to facilitate dissolution.

Aiding Dissolution (if necessary): If the compound does not fully dissolve with vortexing, the

following steps can be taken: a. Sonication: Place the tube in a water bath sonicator for 10-

15 minutes. b. Gentle Warming: If sonication is not sufficient, warm the solution in a 37°C

water bath for 5-10 minutes, with intermittent vortexing.

Verification of Dissolution: Visually inspect the solution to ensure that all the solid has

dissolved and the solution is clear.

Aliquoting and Storage: a. To avoid repeated freeze-thaw cycles which can degrade the

compound, aliquot the stock solution into smaller, single-use volumes in amber or foil-

wrapped microcentrifuge tubes. b. Store the aliquots at -20°C or -80°C for long-term storage.

When stored properly, stock solutions in DMSO are typically stable for several months.[5]

Preparation of Working Solutions: When ready to use, thaw an aliquot of the stock solution at

room temperature. Prepare the final working solution by diluting the stock solution in the

appropriate aqueous buffer or cell culture medium. It is crucial to ensure that the final

concentration of DMSO in the working solution is low (typically ≤ 0.1%) to avoid solvent-

induced toxicity in biological assays.
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Mandatory Visualizations
The following diagrams illustrate the signaling pathway of CP-465022 and the experimental

workflow for preparing the stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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